Cas no 151258-20-7 (1-4-(bromomethyl)benzenesulfonylpyrrolidine)

• Product Name: 1-4-(bromomethyl)benzenesulfonylpyrrolidine
• CAS No: 151258-20-7
• MF: C₁₁H₁₄BrNO₂S
• MW: 304.203361034393
• CID: 1324457
• PubChem ID: 39432394
• Update Time: 2025-08-05

1-4-(bromomethyl)benzenesulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[[4-(bromomethyl)phenyl]sulfonyl]-
• 1-((4-(Bromomethyl)phenyl)sulfonyl)pyrrolidine
• 1-[4-(bromomethyl)phenyl]sulfonylpyrrolidine
• 4-(Bromomethyl)-1-(1-pyrrolidinylsulfonyl)benzene
• 1-[(4-Bromomethylphenyl)sulfonyl]pyrrolidine
• 1-4-(bromomethyl)benzenesulfonylpyrrolidine
• 1-(4-Bromomethyl-benzenesulfonyl)-pyrrolidine
• AKOS014818935
• 1-[4-(BROMOMETHYL)BENZENESULFONYL]PYRROLIDINE
• 1-(4-(bromomethyl)phenylsulfonyl)pyrrolidine
• BGA25820
• EN300-1456908
• DB-311011
• A1-44993
• ALNRYVMLBYEUKV-UHFFFAOYSA-N
• SCHEMBL3341489
• 1-(4-BroMoMethyl-benzenesulfonyl)-pyrrolidine, 98+per cent C11H14BrNO2S, MW: 304.20
• 151258-20-7
• 1-(4-BroMoMethyl-benzenesulfonyl)-pyrrolidine, 98+% C11H14BrNO2S, MW: 304.20

• Inchi： 1S/C11H14BrNO2S/c12-9-10-3-5-11(6-4-10)16(14,15)13-7-1-2-8-13/h3-6H,1-2,7-9H2
• InChI Key： ALNRYVMLBYEUKV-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)S(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 302.99292
• Monoisotopic Mass: 302.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.547
• PSA: 37.38

Additional information on 1-4-(bromomethyl)benzenesulfonylpyrrolidine

Introduction to Compound CAS No. 151258-20-7: 1-(4-(Bromomethyl)benzenesulfonyl)pyrrolidine

1-(4-(Bromomethyl)benzenesulfonyl)pyrrolidine, with the Chemical Abstracts Service (CAS) number 151258-20-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a benzenesulfonyl group with a bromomethyl substituent. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of 1-(4-(Bromomethyl)benzenesulfonyl)pyrrolidine can be represented as follows: C₁₂H₁₆BrNO₃S. The presence of the bromomethyl group and the sulfonyl moiety imparts specific reactivity and functional properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds. The pyrrolidine ring, known for its nitrogen-containing cyclic structure, further enhances the compound's versatility in chemical reactions.

In recent years, 1-(4-(Bromomethyl)benzenesulfonyl)pyrrolidine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold in the development of inhibitors for various enzymes and receptors. For instance, research has shown that derivatives of this compound can effectively inhibit enzymes involved in inflammatory responses and cancer progression. A study published in the Journal of Medicinal Chemistry highlighted the use of 1-(4-(Bromomethyl)benzenesulfonyl)pyrrolidine-based compounds as potent inhibitors of protein kinases, which are crucial targets in cancer therapy.

Beyond its enzymatic inhibition properties, 1-(4-(Bromomethyl)benzenesulfonyl)pyrrolidine has also been explored for its potential as a ligand in receptor modulation. The unique combination of functional groups allows it to interact with specific receptors, modulating their activity and potentially leading to therapeutic benefits. A notable example is its use as a ligand for G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes and diseases.

The synthesis of 1-(4-(Bromomethyl)benzenesulfonyl)pyrrolidine involves several well-documented steps, starting from readily available starting materials. One common synthetic route involves the reaction of 4-bromomethylbenzenesulfonyl chloride with pyrrolidine under controlled conditions. This reaction typically proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. The synthetic process can be optimized to enhance efficiency and reduce by-products, making it suitable for large-scale production.

In addition to its therapeutic applications, 1-(4-(Bromomethyl)benzenesulfonyl)pyrrolidine has also found use in chemical biology research. Its ability to form stable complexes with metal ions makes it a valuable tool for studying metalloenzymes and metalloproteins. Researchers have utilized this property to investigate the coordination chemistry of metal ions in biological systems, providing insights into their roles in catalysis and signaling pathways.

The safety profile of 1-(4-(Bromomethyl)benzenesulfonyl)pyrrolidine is an important consideration for both research and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed to ensure safe handling and storage.

In conclusion, CAS No. 151258-20-7: 1-(4-(Bromomethyl)benzenesulfonyl)pyrrolidine is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the development of novel therapeutics and a valuable tool in chemical biology studies. Ongoing research continues to uncover new applications and optimize its synthesis, further solidifying its importance in the scientific community.